Cas no 874372-97-1 (1H-Azepine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]hexahydro-)

• Product Name: 1H-Azepine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]hexahydro-
• CAS No: 874372-97-1
• MF: C₁₄H₂₀N₂O₂S
• MW: 280.385802268982
• CID: 1896619
• PubChem ID: 16011579
• Update Time: 2025-04-21

1H-Azepine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]hexahydro-
• 5-(azepane-1-sulfonyl)-2,3-dihydro-1H-indole
• CHEMBL2131494
• AT33776
• SCHEMBL1156335
• Z361896932
• 5-(azepan-1-ylsulfonyl)-2,3-dihydro-1H-indole
• DB-295773
• C800-0433
• 874372-97-1
• NCGC00113585-01
• STL286495
• AKOS002669433
• 5-(AZEPAN-1-YLSULFONYL)INDOLINE
• HMS1839E02

• Inchi： 1S/C14H20N2O2S/c17-19(18,16-9-3-1-2-4-10-16)13-5-6-14-12(11-13)7-8-15-14/h5-6,11,15H,1-4,7-10H2
• InChI Key： LCJCVPVRRFKFRW-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCN2)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 280.12454906Da
• Monoisotopic Mass: 280.12454906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.8Ų